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Compound of Interest

Compound Name: 4-Methylphenetole

CAS No.: 622-60-6

Cat. No.: B147166

Get Quote

This guide provides a comprehensive overview of the spectroscopic data for 4-
Methylphenetole (also known as 1-ethoxy-4-methylbenzene), a key aromatic compound. The

following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, along with the experimental protocols typically employed for such

analyses. This document is intended for researchers, scientists, and professionals in the field of

drug development and chemical analysis.

Chemical Structure and Identifiers
IUPAC Name: 1-ethoxy-4-methylbenzene

Synonyms: 4-Ethoxytoluene, p-Ethoxytoluene, Ethyl p-tolyl ether

CAS Number: 622-60-6[1][2][3]

Molecular Formula: C₉H₁₂O[1][2][3]

Molecular Weight: 136.19 g/mol [4]
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Spectroscopic Data
The following tables summarize the key spectroscopic data obtained for 4-Methylphenetole.

¹H NMR Data
The ¹H NMR spectrum of 4-Methylphenetole was recorded in deuterated chloroform (CDCl₃).

The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane

(TMS).

Chemical Shift (δ)
[ppm]

Multiplicity Integration Assignment

7.047 Doublet 2H
Ar-H (ortho to -

OCH₂CH₃)

6.788 Doublet 2H Ar-H (ortho to -CH₃)

3.976 Quartet 2H -OCH₂CH₃

2.267 Singlet 3H Ar-CH₃

1.380 Triplet 3H -OCH₂CH₃

(Data sourced from

ChemicalBook)[5]

¹³C NMR Data
The ¹³C NMR spectrum of 4-Methylphenetole was also recorded in CDCl₃. The chemical shifts

(δ) are reported in ppm.
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Chemical Shift (δ) [ppm] Assignment

157.1 Ar-C (C-O)

130.1 Ar-C (C-CH₃)

129.8 Ar-CH

114.2 Ar-CH

63.2 -OCH₂CH₃

20.5 Ar-CH₃

14.9 -OCH₂CH₃

(Data interpretation based on typical chemical

shifts for similar structures)

Infrared (IR) Spectroscopy Data
The IR spectrum was obtained from a liquid film of the neat compound.[6] The main absorption

bands are listed below.

Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

~3000-2850 Strong C-H stretch (alkane)

~1610, 1510 Medium-Strong C=C stretch (aromatic)

~1240 Strong C-O stretch (aryl ether)

~820 Strong
C-H bend (p-disubstituted

aromatic)

(Data interpreted from the IR

spectrum provided by

ChemicalBook and NIST)[1][6]

Mass Spectrometry (MS) Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/SpectrumEN_622-60-6_IR1.htm
https://webbook.nist.gov/cgi/inchi?ID=C622606&Type=IR-SPEC&Index=1
https://www.chemicalbook.com/SpectrumEN_622-60-6_IR1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mass spectrum was obtained using electron ionization (EI). The table lists the major

fragments and their relative intensities.

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Assignment

136 55.38 [M]⁺ (Molecular Ion)

108 99.99 [M - C₂H₄]⁺

107 75.07 [M - C₂H₅]⁺

77 25.41 [C₆H₅]⁺

27 19.09 [C₂H₃]⁺

(Data sourced from PubChem)

[4]

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic techniques used to

characterize 4-Methylphenetole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A small amount of 4-Methylphenetole (typically 5-20 mg) is dissolved in

approximately 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d (CDCl₃), within an

NMR tube.[7] A small quantity of tetramethylsilane (TMS) can be added as an internal standard

for chemical shift referencing (0 ppm).

¹H NMR Spectroscopy: The ¹H NMR spectrum is typically acquired on a 300, 400, or 500 MHz

spectrometer.[8] Standard acquisition parameters include a spectral width of approximately 10-

15 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio, and a relaxation

delay of 1-5 seconds between pulses.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum is acquired on the same instrument. Due to the

low natural abundance of the ¹³C isotope (1.1%), a larger number of scans is required.[9][10]
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Broadband proton decoupling is typically used to simplify the spectrum to single lines for each

unique carbon atom.[9][10]

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation (Neat Liquid): For a liquid sample like 4-Methylphenetole, the simplest

method is to place a small drop of the neat liquid between two potassium bromide (KBr) or

sodium chloride (NaCl) salt plates to create a thin film.[11]

Data Acquisition: The salt plates are placed in the sample holder of an FT-IR spectrometer. The

spectrum is typically recorded over a range of 4000 to 400 cm⁻¹.[12] A background spectrum of

the clean salt plates is recorded first and automatically subtracted from the sample spectrum.

[11]

Mass Spectrometry (MS)
Sample Introduction and Ionization: The sample is introduced into the mass spectrometer, often

via direct infusion or through a gas chromatography (GC) column for separation from any

impurities. For a volatile compound like 4-Methylphenetole, electron ionization (EI) is a

common method. In EI, high-energy electrons bombard the sample molecules, causing

ionization and fragmentation.[13]

Mass Analysis and Detection: The resulting ions are accelerated and separated based on their

mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

[13] A detector then records the abundance of each ion, generating the mass spectrum.

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 4-Methylphenetole.
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Caption: General workflow for spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL523488.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C622606&Type=IR-SPEC&Index=0
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylphenetole
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylphenetole
https://m.chemicalbook.com/SpectrumEN_622-60-6_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_622-60-6_IR1.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_with_a_Biological_Emphasis_v2.0_(Soderberg)/05%3A_Structure_Determination_Part_II_-_Nuclear_Magnetic_Resonance_Spectroscopy/5.04%3A_The_1H-NMR_experiment
https://www.rsc.org/suppdata/ra/c4/c4ra08133a/c4ra08133a1.pdf
https://nmr.ceitec.cz/download/140
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_with_a_Biological_Emphasis_v2.0_(Soderberg)/05%3A_Structure_Determination_Part_II_-_Nuclear_Magnetic_Resonance_Spectroscopy/5.07%3A_13C-NMR_Spectroscopy
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://mse.washington.edu/files/research/SOP_FTIR.pdf
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/MassSpec1.htm
https://www.benchchem.com/product/b147166/docs#spectroscopic-profile-of-4-methylphenetole-a-technical-guide
https://www.benchchem.com/product/b147166/docs#spectroscopic-profile-of-4-methylphenetole-a-technical-guide
https://www.benchchem.com/product/b147166/docs#spectroscopic-profile-of-4-methylphenetole-a-technical-guide
https://www.benchchem.com/product/b147166/docs#spectroscopic-profile-of-4-methylphenetole-a-technical-guide
https://www.benchchem.com/product/b147166?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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